N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-7-chloro-8-methyl-2-phenylquinoline-4-carboxamide
• InChI: InChI=1S/C29H28ClN3O/c1-20-26(30)13-12-24-25(18-27(32-28(20)24)22-10-6-3-7-11-22)29(34)31-23-14-16-33(17-15-23)19-21-8-4-2-5-9-21/h2-13,18,23H,14-17,19H2,1H3,(H,31,34)
• InChI Key: PNJFZWBJZLBIEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(C=C2C(=O)NC3CCN(CC3)CC4=CC=CC=C4)C5=CC=CC=C5)Cl
• Molecular Formula: C29H28ClN3O
• Molecular Weight: 470.0 g/mol

Description

N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide, also known as BPIP, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide exerts its therapeutic effects through its ability to bind to and modulate various molecular targets, including ion channels, receptors, and enzymes. Specifically, N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide has been shown to interact with the sigma-1 receptor, which is involved in various cellular processes, including cell survival, neuroprotection, and neurotransmitter release. N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide's interaction with the sigma-1 receptor has been linked to its ability to induce cell cycle arrest, reduce amyloid-beta levels, and protect dopaminergic neurons.
Biochemical and Physiological Effects:
N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide's interaction with the sigma-1 receptor has been linked to various biochemical and physiological effects. For example, N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide has been shown to increase intracellular calcium levels, which is involved in various cellular processes, including cell signaling and neurotransmitter release. N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide has also been found to modulate the activity of various enzymes, including protein kinases and phosphatases, which are involved in cellular signaling pathways.

Advantages and Limitations for Lab Experiments

N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide's potential as a therapeutic agent makes it an attractive candidate for lab experiments. However, there are also limitations to its use. For example, N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide's interaction with the sigma-1 receptor is not fully understood, and further research is needed to elucidate its mechanism of action. Additionally, N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide's potential side effects and toxicity need to be carefully evaluated before it can be used in clinical settings.

Future Directions

There are several future directions for research on N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide. One area of research is to further investigate its mechanism of action and its interaction with the sigma-1 receptor. Another area of research is to explore its potential as a therapeutic agent for other diseases, including depression and anxiety disorders. Additionally, there is a need for further research on the safety and toxicity of N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide, as well as its potential side effects. Overall, N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide's potential as a therapeutic agent makes it an exciting area of research for the scientific community.

Scientific Research Applications

N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide has been investigated for its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In Alzheimer's disease research, N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide has been found to reduce amyloid-beta levels in the brain, which is a hallmark of the disease. In Parkinson's disease research, N-(1-benzyl-4-piperidinyl)-7-chloro-8-methyl-2-phenyl-4-quinolinecarboxamide has been shown to protect dopaminergic neurons from oxidative stress-induced cell death.